Cas no 2716849-18-0 (2-Ethoxycarbonyl-4-methyl-oxazole-5-boronic acid pinacol ester)

• Product Name: 2-Ethoxycarbonyl-4-methyl-oxazole-5-boronic acid pinacol ester
• CAS No: 2716849-18-0
• MF: C₁₃H₂₀BNO₅
• MW: 281.11
• MDL: MFCD32664140
• CID: 5088261
• Update Time: 2026-03-02

2-Ethoxycarbonyl-4-methyl-oxazole-5-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 2-Oxazolecarboxylic acid, 4-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, ethyl ester
• 2-Ethoxycarbonyl-4-methyl-oxazole-5-boronic acid pinacol ester

• MDL： MFCD32664140
• Inchi： 1S/C13H20BNO5/c1-7-17-11(16)10-15-8(2)9(18-10)14-19-12(3,4)13(5,6)20-14/h7H2,1-6H3
• InChI Key： XRSZXTCCANPTSA-UHFFFAOYSA-N
• SMILES： C1(B2OC(C)(C)C(C)(C)O2)=C(C)N=C(C(OCC)=O)O1

Additional information on 2-Ethoxycarbonyl-4-methyl-oxazole-5-boronic acid pinacol ester

Comprehensive Overview of 2-Ethoxycarbonyl-4-methyl-oxazole-5-boronic acid pinacol ester (CAS No. 2716849-18-0)

The compound 2-Ethoxycarbonyl-4-methyl-oxazole-5-boronic acid pinacol ester (CAS No. 2716849-18-0) is a highly versatile boronic acid ester derivative, widely recognized for its applications in organic synthesis, pharmaceutical research, and material science. This oxazole-based compound features a unique pinacol ester group, which enhances its stability and reactivity, making it a valuable intermediate in Suzuki-Miyaura cross-coupling reactions. Researchers and chemists are increasingly focusing on this compound due to its potential in developing novel heterocyclic compounds and biologically active molecules.

In recent years, the demand for boronic acid derivatives like 2-Ethoxycarbonyl-4-methyl-oxazole-5-boronic acid pinacol ester has surged, driven by advancements in drug discovery and medicinal chemistry. Its ability to act as a key building block in the synthesis of targeted therapeutics has made it a subject of interest in academic and industrial laboratories. The compound's CAS No. 2716849-18-0 is frequently searched in scientific databases, reflecting its growing importance in high-throughput screening and catalyst development.

One of the most compelling aspects of 2-Ethoxycarbonyl-4-methyl-oxazole-5-boronic acid pinacol ester is its role in green chemistry initiatives. As the scientific community shifts toward sustainable practices, this compound's compatibility with mild reaction conditions and low toxicity profiles aligns with the principles of eco-friendly synthesis. Its pinacol ester moiety further contributes to its stability under ambient conditions, reducing the need for hazardous reagents.

The compound's oxazole ring structure is another focal point for researchers exploring bioactive scaffolds. Oxazole derivatives are known for their presence in natural products and pharmaceuticals, and 2-Ethoxycarbonyl-4-methyl-oxazole-5-boronic acid pinacol ester serves as a precursor for designing antimicrobial agents and anti-inflammatory compounds. Its boronic acid functionality also opens doors to applications in sensor development and molecular recognition technologies.

From a commercial perspective, CAS No. 2716849-18-0 is gaining traction in the fine chemicals market, with suppliers emphasizing its high purity and consistency. Laboratories and manufacturers prioritize this compound for its reliability in multi-step syntheses and its compatibility with automated synthesis platforms. The rise of AI-driven drug discovery has further amplified interest in such specialty chemicals, as they are integral to virtual screening and cheminformatics workflows.

In conclusion, 2-Ethoxycarbonyl-4-methyl-oxazole-5-boronic acid pinacol ester (CAS No. 2716849-18-0) represents a critical tool in modern chemistry, bridging the gap between fundamental research and industrial applications. Its multifaceted utility in organic transformations, pharmaceutical development, and sustainable chemistry ensures its continued relevance in scientific advancements. As exploration of heterocyclic boronic acids expands, this compound is poised to remain at the forefront of innovation.